2-Chloro-N-(2,6-diethylphenyl)-N-[(1,3-dioxolan-2-yl)methyl]acetamide

• CAS No.: 54237-75-1
• Molecular Formula: C16H22ClNO3
• Molecular Weight: 311.80 g/mol
• IUPAC Name: 2-chloro-N-(2,6-diethylphenyl)-N-(1,3-dioxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H22ClNO3/c1-3-12-6-5-7-13(4-2)16(12)18(14(19)10-17)11-15-20-8-9-21-15/h5-7,15H,3-4,8-11H2,1-2H3
• InChI Key: XJINAZWCWKPDLS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)N(CC2OCCO2)C(=O)CCl

Description

2-Chloro-N-(2,6-diethylphenyl)-N-[(1,3-dioxolan-2-yl)methyl]acetamide is a useful research compound. Its molecular formula is C16H22ClNO3 and its molecular weight is 311.80 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(1,3-dioxolan-2-ylmethyl)-2,6-diethylaniline (7.7 grams), sodium bicarbonate (6.0 grams), dioxane (20 ml) and water (4 ml) were charged into a glass reaction vessel equipped with a mechanical stirrer and thermometer. This mixture was cooled to a temperature of about 0°C and chloroacetyl chloride (4.0 grams) was added, with stirring, over a period of about 15 minutes. After the addition was completed stirring was continued for a period of about one hour. After this time ether (100 ml) was added to the mixture and the resulting solution was washed with water. The washed solution was then dried over anhydrous magnesium sulfate and stripped of solvents leaving a solid residue. The residue was recrystallized from an ether-pentane mixture to yield the desired product N-α-chloroacetyl-N-(1,3-dioxolan-2-ylmethyl)-2,6-diethylaniline having a melting point of 86° to 87°C.